Cas no 941886-76-6 (2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-chloro-4-methylphenyl)acetamide)

• Product Name: 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-chloro-4-methylphenyl)acetamide
• CAS No: 941886-76-6
• MF: C₂₅H₂₅ClN₄O₃
• MW: 464.944004774094
• CID: 5442629
• Update Time: 2025-10-29

2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-chloro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(3-chloro-4-methylphenyl)acetamide
• 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-chloro-4-methylphenyl)acetamide

• Inchi： 1S/C25H25ClN4O3/c1-3-4-13-33-20-9-6-18(7-10-20)22-15-23-25(32)29(11-12-30(23)28-22)16-24(31)27-19-8-5-17(2)21(26)14-19/h5-12,14-15H,3-4,13,16H2,1-2H3,(H,27,31)
• InChI Key： MAFUCFCQUGZWEY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)CN1C=CN2N=C(C3=CC=C(OCCCC)C=C3)C=C2C1=O

Additional information on 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-chloro-4-methylphenyl)acetamide

Recent Advances in the Study of 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-chloro-4-methylphenyl)acetamide (CAS: 941886-76-6)

The compound 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-chloro-4-methylphenyl)acetamide (CAS: 941886-76-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazin-5-yl scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with specific protein targets. Preliminary in vitro studies have demonstrated that 941886-76-6 exhibits high affinity for certain kinase enzymes, which play a critical role in cellular signaling pathways. This binding affinity suggests potential utility in the treatment of diseases characterized by dysregulated kinase activity, such as certain cancers and inflammatory disorders. Researchers have employed X-ray crystallography and molecular docking simulations to further understand the structural basis of these interactions, providing valuable insights for future drug design.

In addition to its kinase-modulating properties, recent pharmacokinetic studies have shed light on the compound's bioavailability and metabolic stability. Animal models have shown that 941886-76-6 has favorable absorption and distribution profiles, with moderate plasma protein binding and acceptable half-life. These findings are particularly encouraging for its development as an oral therapeutic agent. However, further optimization may be required to address certain metabolic liabilities identified in hepatic microsome assays.

The therapeutic potential of this compound has been further explored in disease-specific models. In oncology research, 941886-76-6 has demonstrated significant anti-proliferative effects in various cancer cell lines, including those resistant to conventional therapies. Mechanistic studies suggest that these effects may be mediated through the induction of apoptosis and cell cycle arrest. Similarly, in models of inflammatory diseases, the compound has shown potent anti-inflammatory activity, possibly through the modulation of cytokine production.

Despite these promising findings, challenges remain in the development of 941886-76-6 as a therapeutic agent. Current research efforts are focused on improving its selectivity profile to minimize potential off-target effects. Structure-activity relationship (SAR) studies are underway to identify analogs with enhanced potency and reduced toxicity. Additionally, formulation strategies are being explored to optimize its physicochemical properties for clinical application.

In conclusion, the growing body of research on 2-2-(4-butoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3-chloro-4-methylphenyl)acetamide (941886-76-6) highlights its potential as a valuable scaffold for drug development. While further studies are needed to fully realize its therapeutic potential, the current findings provide a strong foundation for future investigations in both academic and industrial settings. The compound's unique chemical structure and biological activity profile make it a compelling subject for ongoing research in chemical biology and medicinal chemistry.